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Compound of Interest

Compound Name: L-Cystine-3,3'-13C2

Cat. No.: B12403599

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety information for L-Cystine-3,3'-13C2,

based on available data for L-Cystine. Isotopic labeling with ¹³C is not expected to alter the

chemical or toxicological properties in a way that would affect standard safety and handling

procedures. However, users should always consult the specific Safety Data Sheet (SDS)

provided by the supplier for the most accurate and complete information.

Section 1: Chemical Identification and Physical
Properties
L-Cystine-3,3'-13C2 is an isotopically labeled form of the amino acid L-Cystine. It is a white

crystalline powder.[1][2] While specific quantitative data for the labeled compound is not always

available, the physical and chemical properties are essentially identical to that of standard L-

Cystine.
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Property Data Source

Appearance
White crystals or crystalline

powder
[1][2]

Melting Point 260 - 261°C (decomposes) [1]

Solubility in Water 0.009 g / 100 g H₂O (at 20°C)

pH
5.0 - 6.5 (0.02 g in 50 mL of

H₂O)

Chemical Formula C₆H₁₂N₂O₄S₂ (unlabeled)

Molecular Weight 240.29 g/mol (unlabeled)

Section 2: Hazard Identification and GHS
Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), L-Cystine is generally considered non-hazardous. However, some suppliers may

classify it with specific hazards based on their data. Good laboratory practices should always

be observed as unpredictable reactions are always possible.

Hazard Classification Statement Pictogram

GHS Classification

This chemical is considered

nonhazardous according to

GHS classifications for the

Hazard Communication

Standard.

No Pictogram Required

Potential Hazards

May cause eye and skin

irritation. Fine dust dispersed

in air in sufficient

concentrations, and in the

presence of an ignition source

is a potential dust explosion

hazard.
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Hazard Identification and Response Workflow

Identification Assessment

Control & Response

Substance Received Review Supplier SDS Assess Potential Hazards
(Irritation, Dust Explosion)

Select Appropriate PPE
(Sec 8.2)

Define Handling & Storage
Procedures (Sec 7)

Prepare Emergency
Response (Sec 4, 5, 6)

Click to download full resolution via product page

Caption: Workflow for hazard identification and control measures.

Section 3: Toxicological Information
The toxicological data for L-Cystine indicates a low level of acute toxicity.

Toxicity Data Value Species Source

Acute Oral Toxicity

(LD50)
25 g/kg Rat

Primary Skin Irritation

May cause skin

irritation (No specific

data available)

-

Primary Eye Irritation

May cause eye

irritation (No specific

data available)

-
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Section 4: Experimental Protocols
Safety Data Sheets summarize the results of toxicological studies rather than providing

detailed experimental protocols. The LD50 value cited is typically determined through

standardized acute toxicity testing protocols, such as those outlined by the Organisation for

Economic Co-operation and Development (OECD) Test Guideline 420 (Acute Oral Toxicity -

Fixed Dose Procedure).

General Methodology for Acute Oral Toxicity Study (Illustrative)

Animal Selection: Healthy, young adult rats of a single strain are used.

Acclimatization: Animals are acclimated to laboratory conditions for at least 5 days.

Dosing: The test substance is administered in a single dose by gavage. A range-finding study

may be performed to determine the appropriate dose levels.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for a period of 14 days.

Necropsy: A gross necropsy is performed on all animals at the end of the observation period.

Data Analysis: The LD50 (the dose estimated to be lethal to 50% of the animals) is

calculated using appropriate statistical methods.

Section 5: Handling, Storage, and Personal
Protection
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

the safety of laboratory personnel.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403599?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure Recommendation Source

Handling

Follow good industrial practice

in housekeeping and personal

hygiene. Wear personal

protective equipment. Avoid

generating dust.

Storage

Store in closed containers in a

dry area. Avoid humidity,

sunlight, and high temperature.

Incompatible Materials Strong oxidizing agents.

Personal Protective Equipment (PPE) Selection Logic

Potential Exposure

Required PPE

Task: Handling L-Cystine-3,3'-13C2

Eye Contact
(Dust)

Skin Contact
(Powder)

Inhalation
(Dust)

Safety Glasses/Goggles Gloves
Use in Ventilated Area

(Fume Hood/Respirator
if dust is generated)

Click to download full resolution via product page

Caption: Decision logic for selecting appropriate PPE.

Section 6: First Aid and Emergency Procedures
In case of exposure, follow these first-aid measures.
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Exposure Route First Aid Measure Source

Inhalation

Immediately relocate to a fresh

air environment. Rinse mouth

with water. If breathing

becomes difficult, give oxygen

and seek medical attention.

Skin Contact

Wash with soap and copious

amounts of water. If irritation

persists, seek medical

attention.

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes. Assure

adequate flushing by

separating eyelids. Seek

medical attention.

Ingestion
Rinse mouth with water and

seek medical attention.

Fire

Use water spray, carbon

dioxide, dry chemical powder,

or foam. Fine dust may form

an explosive mixture with air.

Accidental Release

Use personal protection.

Moisten spills to prevent dust

generation, then sweep up into

a closed container. Wash the

spill area with plenty of water

after recovery.

Emergency Response Workflow for Accidental Spills
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Spill Occurs

Evacuate Immediate Area
(if necessary)

Assess Spill Size
& Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill

Moisten to prevent dust

Clean Up Procedure

Sweep into closed container

Decontaminate Area

Wash area with water

Dispose of Waste in
Sealed Container

Report Incident

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to an accidental spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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